N,N-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine
Cat. No. B8734768
M. Wt: 190.28 g/mol
InChI Key: YHHFZAFMPUFXPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CN(C)CC1c2ccccc2CCN1Cc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH:9]([CH2:18][N:19]([CH3:20])[CH3:21])[c:10]2[cH:11][cH:12][cH:13][cH:14][c:15]2[CH2:16][CH2:17]1.[CH3:22][CH2:23][OH:24]>>[NH:8]1[CH:9]([CH2:18][N:19]([CH3:20])[CH3:21])[c:10]2[cH:11][cH:12][cH:13][cH:14][c:15]2[CH2:16][CH2:17]1
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Inputs
Step One
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Name
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CN(C)CC1c2ccccc2CCN1Cc1ccccc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)CC1c2ccccc2CCN1Cc1ccccc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
CN(C)CC1NCCc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
